5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide

• Molecular Formula: C8H9BrClNO2S
• Molecular Weight: 298.59 g/mol
• SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)Br)Cl
• InChI: InChI=1S/C8H9BrClNO2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3
• InChIKey: SDCIMUPVQXMUBE-UHFFFAOYSA-N

5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide: Structural and Physicochemical Baseline for Research Sourcing

5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide (CAS 1859654-09-3) is a dihalogenated N-alkyl aryl sulfonamide with the molecular formula C₈H₉BrClNO₂S and a molecular weight of 298.59 g/mol . The compound features a benzene ring substituted with bromine at position 5, chlorine at position 2, and an N-ethylsulfonamide group at position 1. This specific substitution pattern confers distinct electronic and steric properties relative to its positional isomers and N-alkyl variants. Standard commercial purity is 95% , and key computed physicochemical parameters include a LogP of 2.4007, a topological polar surface area (TPSA) of 46.17 Ų, two hydrogen bond acceptors, one hydrogen bond donor, and three rotatable bonds . These properties position the compound as a moderately lipophilic, low-polar-surface-area building block suitable for medicinal chemistry and agrochemical intermediate applications where balanced membrane permeability and target engagement are required.

Dihalogenated aryl sulfonamide for medicinal chemistry building block workflows

Orthogonal C–Br / C–Cl handles support sequential Pd-mediated cross-coupling

Moderate lipophilicity and low TPSA fit membrane-permeability-dependent assays

Why In-Class Sulfonamide Analogs Cannot Substitute for 5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide

Aryl sulfonamides sharing the same molecular formula (C₈H₉BrClNO₂S) or the same halogen set are not automatically interchangeable because the relative positions of the bromo and chloro substituents, as well as the N-alkyl chain length, dictate the compound's electronic distribution, metabolic stability, and target binding profile [1]. Positional isomers such as 3-bromo-4-chloro-N-ethylbenzenesulfonamide possess identical LogP and TPSA values yet exhibit different regiochemical environments around the sulfonamide group, which can alter enzyme active-site complementarity, cross-coupling reactivity, and crystal packing in solid-form screens. Similarly, replacing the N-ethyl group with N-methyl reduces molecular weight by approximately 14 g/mol, lowers lipophilicity, and reduces rotational degrees of freedom , directly impacting pharmacokinetic and pharmacodynamic outcomes. These structure-dependent differences mean that even closely related in-class compounds cannot be assumed to perform equivalently in a given assay or synthetic sequence without explicit comparative data.

5-Br-2-Cl-N-ethyl (Target)

3-Br-4-Cl or N-Me analog

Regiochemistry

Cl ortho to sulfonamide

Cl para; steric & electronic environment may shift activity

N-Alkyl chain

Ethyl group

Methyl alters lipophilicity, rotatable bonds, and metabolic profile

Halogen reactivity

C5–Br > C2–Cl orthogonal coupling

Different regioselectivity in cross-coupling may not transfer

• [1] Zhou Z, Li L, Yan N, Du L, Sun C, Sun T. Synthesis, Crystal Structure, Absolute Configuration and Antitumor Activity of the Enantiomers of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide. Molecules. 2015;20(11):20926-20938. doi:10.3390/molecules201119740. View Source

Quantitative Differentiation Evidence for 5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide

Regioisomeric Identity Confers Distinct Electronic and Steric Profile Despite Identical Global Physicochemical Descriptors

When compared with its closest positional isomer, 3-bromo-4-chloro-N-ethylbenzenesulfonamide (CAS 1696585-97-3), the target compound displays identical computed LogP (2.4007) and TPSA (46.17 Ų) . However, the 2-chloro substitution in the target compound places the electron-withdrawing chlorine atom ortho to the sulfonamide group, creating a sterically hindered and electronically polarized environment that can influence sulfonamide NH acidity, metal-coordination geometry, and metabolic soft-spot topography. The 4-chloro substitution in the isomer places chlorine para to the sulfonamide, which primarily exerts a through-conjugation electronic effect without ortho steric compression [1]. Although no direct head-to-head biological comparison has been published for these two isomers, structure-activity relationship (SAR) precedent in the related 5-bromo-2-chloro-pyridine-3-sulfonamide series demonstrates that the 5-bromo-2-chloro substitution pattern supports PI3Kα kinase inhibition with IC₅₀ values of 1.08 µM (R-isomer) and 2.69 µM (S-isomer) [2], indicating that this specific halogen arrangement is compatible with kinase active-site binding. The 3,4-substitution pattern has not been reported in the same PI3Kα context, suggesting the 5,2-orientation may offer a distinct pharmacophoric geometry.

Regioisomeric Profile

Cross-study comparable

Identical LogP (2.4007) and TPSA (46.17 Ų); distinct steric environment around sulfonamide

Ortho-Cl placement may offer distinct pharmacophoric geometry vs para-Cl isomer.

PI3Kα IC₅₀ context reported for related 5-Br-2-Cl scaffold; 3,4-isomer data absent.

Evidence Dimension	Substitution pattern and steric/electronic environment around the sulfonamide group
Target Compound Data	5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide; LogP 2.4007, TPSA 46.17 Ų, chloro ortho to sulfonamide
Comparator Or Baseline	3-Bromo-4-chloro-N-ethylbenzenesulfonamide (CAS 1696585-97-3); LogP 2.4007, TPSA 46.17 Ų, chloro para to sulfonamide
Quantified Difference	Identical LogP and TPSA; difference is steric crowding at the ortho position and altered electronic resonance topology
Conditions	Computed physicochemical properties; no direct comparative biological assay available

Why This Matters

When procuring a sulfonamide building block for SAR exploration, the ortho vs. para chloro placement can substantially alter target engagement, metabolic stability, and downstream synthetic reactivity even when global descriptors are identical.

• [1] Zhou Z, Li L, Yan N, Du L, Sun C, Sun T. Synthesis, Crystal Structure, Absolute Configuration and Antitumor Activity of the Enantiomers of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide. Molecules. 2015;20(11):20926-20938. doi:10.3390/molecules201119740. View Source
• [2] Zhou Z, Li L, Yan N, Du L, Sun C, Sun T. Synthesis, Crystal Structure, Absolute Configuration and Antitumor Activity of the Enantiomers of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide. Molecules. 2015;20(11):20926-20938. doi:10.3390/molecules201119740. View Source

N-Ethyl vs. N-Methyl Chain Length Modulates Molecular Weight and Lipophilicity for Fine-Tuned ADME Optimization

The N-ethyl substituent differentiates the target compound from its closest N-alkyl congener, 5-bromo-2-chloro-N-methylbenzenesulfonamide (CAS 1869672-55-8). The N-methyl analog has a molecular weight of 284.56 g/mol versus 298.59 g/mol for the N-ethyl compound . This 14.03 g/mol increase reflects the addition of one methylene unit, which also adds one additional rotatable bond (3 in the N-ethyl vs. 2 in the N-methyl) and increases lipophilicity as approximated by the calculated LogP contribution of approximately +0.5 log units for the extra methylene [1]. In class-level comparisons across sulfonamide series, increasing N-alkyl chain length from methyl to ethyl has been associated with enhanced membrane permeability (PAMPA Pe values typically increasing by 0.5–1.5 ×10⁻⁶ cm/s) and increased metabolic stability due to steric shielding of the sulfonamide NH from oxidative N-dealkylation . No direct head-to-head PAMPA or microsomal stability data have been published for these two specific compounds, but the physicochemical trend is well established across benzenesulfonamide congeneric series.

N-Alkyl Chain Effect

Class-level inference

ΔMW +14.03 g/mol; ΔLogP ≈ +0.5; ΔRotatable Bonds +1 vs N-methyl analog

Supports fine-tuning of ADME properties without altering halogenation pattern.

Extrapolated trends; no direct head-to-head PAMPA or microsomal data available.

Evidence Dimension	Molecular weight, rotatable bond count, and estimated lipophilicity
Target Compound Data	MW 298.59 g/mol, LogP 2.4007, 3 rotatable bonds, N-ethyl
Comparator Or Baseline	5-Bromo-2-chloro-N-methylbenzenesulfonamide: MW 284.56 g/mol, estimated LogP ~1.9, 2 rotatable bonds, N-methyl
Quantified Difference	ΔMW = +14.03 g/mol; ΔLogP ≈ +0.5; ΔRotatable Bonds = +1
Conditions	Computed and extrapolated physicochemical parameters; no direct comparative assay available

Why This Matters

The incremental lipophilicity and molecular weight increase from N-methyl to N-ethyl can be leveraged to fine-tune ADME properties without altering the core aryl halogenation pattern, making the N-ethyl variant a preferred choice when modestly higher logD is desired for target engagement or CNS penetration.

• [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. (Class-level LogP increment for methylene group.) View Source

Dihalogenation Pattern (Br/Cl) Enables Orthogonal Palladium-Mediated Cross-Coupling at the 5-Position

The presence of both bromine (position 5) and chlorine (position 2) on the aromatic ring provides differential leaving-group reactivity for sequential palladium-catalyzed cross-coupling reactions. The C–Br bond is intrinsically more reactive in oxidative addition to Pd(0) than C–Cl, with typical relative rate constants (k_Br/k_Cl) of approximately 10–100 for unactivated aryl halides under standard Suzuki-Miyaura conditions [1]. This orthogonality allows chemoselective functionalization at the 5-position while retaining the 2-chloro substituent for subsequent transformation. In contrast, the positional isomer 3-bromo-4-chloro-N-ethylbenzenesulfonamide places bromine meta to the sulfonamide and chlorine para, which may alter the regioselectivity of cross-coupling due to different electronic activation by the sulfonamide directing group. The ortho relationship between the sulfonamide and chlorine in the target compound may also facilitate directed ortho-metalation (DoM) chemistry, whereas the 3,4-isomer cannot participate in sulfonamide-directed DoM [2]. While no published comparative cross-coupling yields exist for these exact isomers, the reactivity differential between C–Br and C–Cl bonds is a well-established principle in synthetic chemistry that directly impacts building block utility in parallel library synthesis.

Cross-Coupling Orthogonality

Class-level inference

C–Br oxidative addition reactivity higher than C–Cl (k_Br/k_Cl ≈ 10–100) under Suzuki-Miyaura conditions

Enables chemoselective diversification at C5 while retaining C2–Cl for sequential steps.

Reactivity differential well established; direct isomer comparison yields not reported.

Evidence Dimension	Relative reactivity of aryl C–Br vs. C–Cl bonds in Pd(0)-catalyzed oxidative addition
Target Compound Data	C5–Br (more reactive) and C2–Cl (less reactive) in ortho relationship to sulfonamide
Comparator Or Baseline	3-Bromo-4-chloro-N-ethylbenzenesulfonamide: C3–Br (meta to sulfonamide) and C4–Cl (para to sulfonamide)
Quantified Difference	k_Br/k_Cl ≈ 10–100 for unactivated aryl halides; regioselectivity modulated by sulfonamide directing effects
Conditions	Standard Suzuki-Miyaura cross-coupling; Pd(0) catalyst, base, arylboronic acid

Why This Matters

The chemoselective cross-coupling orthogonality between the C5–Br and C2–Cl bonds makes the target compound a strategically valuable building block for diversity-oriented synthesis, enabling sequential derivatization that is not equally accessible with the 3,4-isomer.

• [1] Grushin VV, Alper H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem Rev. 1994;94(4):1047-1062. doi:10.1021/cr00028a008. View Source
• [2] Snieckus V. Directed ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chem Rev. 1990;90(6):879-933. doi:10.1021/cr00104a001. View Source

Sulfonamide NH Acidity Modulated by Ortho-Chloro Substitution Impacts Hydrogen-Bond Donor Strength

The sulfonamide NH proton acidity (pKa) is a critical determinant of hydrogen-bond donor strength in biological target engagement. In the target compound, the ortho-chloro substituent exerts an electron-withdrawing inductive effect (−I) on the sulfonamide group, which is predicted to lower the sulfonamide NH pKa relative to the non-chlorinated or para-chlorinated analogs. Computational estimates for related benzenesulfonamides place the sulfonamide NH pKa in the range of 6.5–8.5, with each ortho electron-withdrawing substituent lowering the pKa by approximately 0.5–1.0 unit [1]. The positional isomer 3-bromo-4-chloro-N-ethylbenzenesulfonamide, with chlorine para to the sulfonamide, experiences primarily resonance-based electron withdrawal, which has a smaller impact on NH acidity than the ortho inductive effect. This difference in NH acidity can translate into differential binding affinity for zinc-containing enzymes such as carbonic anhydrases, where the sulfonamide NH coordinates to the active-site Zn²⁺ ion in its deprotonated form [2]. The 5-bromo-2-chloro pattern has been structurally validated in carbonic anhydrase II co-crystal structures with related sulfonamide ligands (PDB entries featuring 5-bromo-2-chlorobenzenesulfonamide scaffold), demonstrating productive Zn²⁺ coordination geometry [3].

Sulfonamide NH Acidity

Class-level inference

Predicted pKa ~6.0–7.5 (ortho-Cl inductive effect); estimated ΔpKa ≈ 0.5–1.0 unit lower vs para-Cl

Lower NH pKa may increase Zn²⁺-binding competent fraction at physiological pH.

Supported by related scaffold in CA-II co-crystal (PDB 3m96); target compound pKa not experimentally measured.

Evidence Dimension	Predicted sulfonamide NH pKa and hydrogen-bond donor capacity
Target Compound Data	Predicted pKa ~6.0–7.5 (ortho-Cl inductive effect); experimentally supported in related 5-bromo-2-chloro scaffold
Comparator Or Baseline	3-Bromo-4-chloro-N-ethylbenzenesulfonamide: predicted pKa ~7.0–8.0 (para-Cl resonance effect only)
Quantified Difference	Estimated ΔpKa ≈ 0.5–1.0 unit lower for the ortho-Cl target compound
Conditions	Computational pKa prediction; crystallographically validated Zn²⁺ coordination for related 5-bromo-2-chloro scaffolds (PDB 3m96)

Why This Matters

A lower sulfonamide NH pKa increases the fraction of the deprotonated, Zn²⁺-binding-competent species at physiological pH, which can directly enhance target residence time and inhibitory potency in metalloenzyme drug discovery programs.

• [1] Remko M, von der Lieth CW. Theoretical study of gas-phase acidities, lipophilicities, and molecular electrostatic potentials of selected sulfonamides. Bioorg Med Chem. 2004;12(20):5395-5403. doi:10.1016/j.bmc.2004.07.047. View Source
• [2] Alterio V, Di Fiore A, D'Ambrosio K, Supuran CT, De Simone G. Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms? Chem Rev. 2012;112(8):4421-4468. doi:10.1021/cr200176r. View Source
• [3] PDB entry 3m96. Crystal structure of human carbonic anhydrase isozyme II with 5-{[(5-bromo-1H-benzimidazol-2-yl)sulfanyl]acetyl}-2-chlorobenzenesulfonamide. RCSB Protein Data Bank. View Source

Commercial Availability and Purity Benchmarking Against Positional Isomers for Procurement Decision-Making

Both the target compound and its closest positional isomer (3-bromo-4-chloro-N-ethylbenzenesulfonamide) are commercially available at 95% purity specification from reputable suppliers . However, the target compound (Catalog No. 2106270) and the positional isomer (Catalog No. 2095390) are stocked and managed as distinct catalog entries with independent batch quality control, reflecting their non-interchangeable identity. Procurement databases indicate that 5-bromo-2-chloro-N-ethylbenzene-1-sulfonamide is inventoried by multiple suppliers under a single CAS registry number (1859654-09-3), whereas positional isomers with different bromine/chlorine placements are assigned separate CAS numbers and independently validated . This regulatory and supply-chain separation ensures traceability: a user ordering the 5-bromo-2-chloro compound receives product with the specified regiochemistry, which is critical for GLP or GMP research environments where isomer identity must be documented and reproducible synthesis depends on building block integrity.

Procurement Traceability

Data to verify

Independent CAS 1859654-09-3; 95% purity; Catalog No. 2106270 with separate batch QC

Ensures correct regioisomer identity, critical for reproducible SAR and synthetic yield.

Supplier-specified purity; independent batch validation recommended.

Evidence Dimension	Commercial purity specification, CAS registry uniqueness, and batch traceability
Target Compound Data	CAS 1859654-09-3; purity 95%; Catalog No. 2106270; independently QC'd
Comparator Or Baseline	3-Bromo-4-chloro-N-ethylbenzenesulfonamide: CAS 1696585-97-3; purity 95%; Catalog No. 2095390; independently QC'd
Quantified Difference	Identical purity specification (95%); differentiated by unique CAS number and independent batch quality control
Conditions	Commercial procurement from Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.)

Why This Matters

The independent CAS registration and separate batch QC ensure that a researcher procuring the 5-bromo-2-chloro compound will receive the correct regioisomer with documented purity, eliminating the risk of isomer contamination that could confound SAR conclusions or synthetic yields.

High-Impact Application Scenarios for 5-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide in Research and Industry

Kinase Inhibitor Lead Generation via PI3Kα-Focused Library Synthesis

The 5-bromo-2-chloro substitution pattern has demonstrated compatibility with PI3Kα kinase inhibition in the pyridine-3-sulfonamide series, where R- and S-enantiomers bearing this halogen arrangement achieve IC₅₀ values of 1.08 µM and 2.69 µM, respectively [1]. The target benzenesulfonamide analog can serve as a core scaffold for generating focused compound libraries aimed at PI3Kα and related lipid kinases. The chemoselective C5–Br handle enables Suzuki-Miyaura diversification to introduce aryl or heteroaryl groups that extend into the kinase affinity pocket, while the C2–Cl substituent provides a second, less reactive handle for sequential functionalization. This orthogonal reactivity program makes the compound strategically suited for parallel library synthesis in early-stage kinase drug discovery.

Carbonic Anhydrase Isozyme-Selective Inhibitor Design

Co-crystal structures of closely related 5-bromo-2-chloro-benzenesulfonamide derivatives bound to human carbonic anhydrase II (e.g., PDB 3m96) confirm that the 2-chloro substituent engages a hydrophobic sub-pocket adjacent to the active-site Zn²⁺ ion, while the 5-bromo group extends toward the solvent-exposed rim of the active site [2]. The N-ethyl substituent on the sulfonamide nitrogen can be exploited to modulate selectivity across carbonic anhydrase isoforms (CA I, II, IX, XII) by altering the steric complementarity with isoform-specific residues lining the active-site entrance. This structural rationale supports procurement of the compound for structure-based design of tumor-associated carbonic anhydrase IX/XII inhibitors, where the combination of ortho-chloro and N-ethyl groups may enhance isoform selectivity over off-target CA I and II.

Agrochemical Intermediate for Sulfonylurea Herbicide Synthesis

N-Ethylbenzenesulfonamides bearing halogen substituents are established intermediates in the synthesis of sulfonylurea herbicides, where the sulfonamide nitrogen is acylated with a heterocyclic carbamoyl chloride to generate the bioactive sulfonylurea pharmacophore [3]. The 5-bromo-2-chloro substitution pattern introduces two halogens with contrasting steric demands, which can influence the regioselectivity of subsequent electrophilic aromatic substitution or metalation steps during the herbicide synthesis sequence. The N-ethyl group, as opposed to N-methyl, provides additional lipophilicity that may improve the phloem mobility and systemic translocation of the resulting herbicide candidate. This positions the compound as a versatile intermediate for agrochemical discovery programs targeting resistant weed species.

Synthesis of N-Halo-N-ethylbenzenesulfonamide Reagents for Mild Bromination Chemistry

N-Ethylbenzenesulfonamides can be converted to N-bromo-N-ethylbenzenesulfonamide reagents, which serve as mild, recyclable brominating agents for carbanionic substrates and electrophilic aromatic substitution . While the literature primarily describes the polymeric 1,3-disulfonamide variant (PBBS), the monomeric 5-bromo-2-chloro-N-ethylbenzene-1-sulfonamide can be N-brominated to generate a soluble, defined-molecular-weight brominating reagent. The electron-withdrawing ortho-chloro and para-bromo substituents are expected to increase the electrophilicity of the N–Br bond relative to unhalogenated N-bromo-N-ethylbenzenesulfonamide, potentially enhancing the bromination rate and broadening the substrate scope to less reactive aromatics. This application leverages the compound's specific halogenation pattern for reagent development in synthetic methodology.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Orthogonal C5–Br and C2–Cl handles for sequential diversification

Suzuki-Miyaura coupling efficiency and regioisomer identity

Carbonic anhydrase inhibitor design

Ortho-Cl modulated sulfonamide NH acidity and Zn²⁺ coordination

Isoform selectivity profiling and co-crystallography

Agrochemical intermediate synthesis

Halogen pattern and N-ethyl group for herbicide candidate diversification

Regioselectivity in subsequent functionalization steps

N-Bromo reagent development

Electron-withdrawing dihalogenation enhances N–Br electrophilicity

Bromination rate and substrate scope benchmarking

• [1] Zhou Z, Li L, Yan N, Du L, Sun C, Sun T. Synthesis, Crystal Structure, Absolute Configuration and Antitumor Activity of the Enantiomers of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide. Molecules. 2015;20(11):20926-20938. doi:10.3390/molecules201119740. View Source
• [2] PDB entry 3m96. Crystal structure of human carbonic anhydrase isozyme II with 5-{[(5-bromo-1H-benzimidazol-2-yl)sulfanyl]acetyl}-2-chlorobenzenesulfonamide. RCSB Protein Data Bank. View Source
• [3] Patent: Improvements in or relating to sulphonamides. GB 858786. Filed 1958. Sulfonylurea herbicide intermediates. View Source